Cas no 956573-62-9 (1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 956573-62-9
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 3107422
• PubChem ID: 3791012
• Update Time: 2025-04-21

1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-butyl-5-chloro-3-methyl-
• 1-butyl-5-chloro-3-methyl-4-pyrazolecarboxylic acid
• 1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylicacid
• 1-butyl-5-chloro-3-methylpyrazole-4-carboxylic acid
• 984-893-0
• 1-butyl-5-chloro-3-methyl-pyrazole-4-carboxylic Acid
• AKOS008965432
• DTXSID701323406
• HMS1730I13
• MFCD06655124
• EN300-10730
• 956573-62-9
• BDBM66601
• G58623
• cid_3791012
• SMR000364694
• 1-butyl-5-chloranyl-3-methyl-pyrazole-4-carboxylic acid
• CS-0231171
• GNB57362
• Z56347557
• MLS000773810

• Inchi： 1S/C9H13ClN2O2/c1-3-4-5-12-8(10)7(9(13)14)6(2)11-12/h3-5H2,1-2H3,(H,13,14)
• InChI Key： VTLWIDDZVIOQSV-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(Cl)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 216.0665554Da
• Monoisotopic Mass: 216.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 95-97 °C
• Boiling Point: 347.0±37.0 °C at 760 mmHg
• Flash Point: 163.7±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)